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Compound of Interest

3,4-Dichloro-4'-
Compound Name:
ethylbenzophenone

Cat. No.: B1349919

An In-depth Technical Guide to 3,4-Dichloro-4'-
ethylbenzophenone

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential synthesis of 3,4-Dichloro-4'-ethylbenzophenone. The information is intended
for researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and Identification

3,4-Dichloro-4'-ethylbenzophenone is a substituted aromatic ketone. Its structure consists of
a benzophenone core with two chlorine atoms substituted on one phenyl ring at the 3 and 4
positions, and an ethyl group on the other phenyl ring at the 4' position.

Systematic Information:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1349919?utm_src=pdf-interest
https://www.benchchem.com/product/b1349919?utm_src=pdf-body
https://www.benchchem.com/product/b1349919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name (3,4-Dichlorophenyl)(4-ethylphenyl)methanone
CAS Number 844885-28-5[1]

Molecular Formula C1s5H12Cl20[1]

Molecular Weight 279.16 g/mol [1]

CCC1=CC=C(C=C1)C(=0)C2=CC(=C(C=C2)Cl
)Cl

Canonical SMILES

InChl Key Not available in searched literature.

Physicochemical Properties

Detailed experimental data for 3,4-Dichloro-4'-ethylbenzophenone is not readily available in
the public domain. The following table includes predicted data from chemical databases.

Property Value Source
Boiling Point 407.2 £45.0 °C Predicted[1]
Density 1.244 + 0.06 g/cm?3 Predicted[1]
Melting Point Not available

Solubility Not available

Experimental Protocols

As specific experimental procedures for the synthesis and analysis of 3,4-Dichloro-4'-
ethylbenzophenone are not published, the following sections provide detailed, generalized
protocols based on standard organic chemistry techniques for similar compounds.

Synthesis: Friedel-Crafts Acylation

A plausible and common method for the synthesis of substituted benzophenones is the Friedel-
Crafts acylation. This would involve the reaction of ethylbenzene with 3,4-dichlorobenzoyl
chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AICl3).
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Reaction Scheme:
Detailed Protocol:

o Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCI gas
to a trap) is assembled. The entire apparatus is maintained under an inert atmosphere (e.g.,
nitrogen or argon).

» Reagent Preparation:

o Anhydrous aluminum chloride (1.1 equivalents) is carefully weighed and transferred to the
reaction flask.

o Anhydrous dichloromethane (or another suitable inert solvent like dichloroethane) is added
to the flask to suspend the AICIs.

o Ethylbenzene (1.0 equivalent) is dissolved in anhydrous dichloromethane and added to
the reaction flask.

o 3,4-Dichlorobenzoyl chloride (1.0 equivalent) is dissolved in anhydrous dichloromethane
and placed in the dropping funnel.

e Reaction Execution:
o The reaction flask is cooled in an ice bath to 0-5 °C.

o The solution of 3,4-dichlorobenzoyl chloride is added dropwise from the dropping funnel to
the stirred suspension in the reaction flask over a period of 30-60 minutes. The
temperature should be maintained below 10 °C during the addition.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for an additional 2-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).

e Work-up and Purification:
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o The reaction mixture is slowly and carefully poured into a beaker containing crushed ice
and concentrated hydrochloric acid to decompose the aluminum chloride complex.

o The mixture is transferred to a separatory funnel, and the organic layer is separated. The
agueous layer is extracted twice with dichloromethane.

o The combined organic layers are washed successively with 1M HCI, water, saturated
sodium bicarbonate solution, and brine.

o The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered,
and the solvent is removed under reduced pressure using a rotary evaporator.

o The crude product can be purified by column chromatography on silica gel using a mixture
of hexane and ethyl acetate as the eluent, or by recrystallization from a suitable solvent
such as ethanol or methanol.

Characterization

The structure and purity of the synthesized 3,4-Dichloro-4'-ethylbenzophenone would be
confirmed using standard analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR would show characteristic signals for the aromatic protons on both rings and the
ethyl group (a quartet and a triplet).

o 13C NMR would show the expected number of signals for the aromatic carbons, the
carbonyl carbon, and the ethyl group carbons.

« Infrared (IR) Spectroscopy: A strong absorption band characteristic of the carbonyl (C=0)
stretching vibration would be expected in the region of 1650-1670 cm~1.

e Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and
characteristic fragmentation patterns, including isotopic peaks due to the two chlorine atoms.

e Melting Point Analysis: A sharp melting point range would indicate the purity of the
compound.
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Biological Activity and Toxicology (Inferred)

There is no specific biological activity or toxicological data available for 3,4-Dichloro-4'-
ethylbenzophenone in the searched literature. However, data from related
dichlorobenzophenones can provide some context for potential areas of investigation.

e 4,4'-Dichlorobenzophenone (DCBP): This compound is a known metabolite of the pesticide
DDT.[2] It has been reported to be harmful if swallowed.

e 2,5-Dichlorobenzophenone: This isomer is classified as causing skin and serious eye
irritation, and may cause respiratory irritation.[3][4][5]

» General Considerations for Dichlorobenzophenones: Some dichlorobenzophenones are
listed as potential endocrine-disrupting compounds.[6]

It is crucial to note that these activities are for related compounds and may not be
representative of the biological profile of 3,4-Dichloro-4'-ethylbenzophenone. Any
assessment of its biological activity would require dedicated experimental studies.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the proposed synthesis and purification of
3,4-Dichloro-4'-ethylbenzophenone.
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Synthesis Work-up Purification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

